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Introduction

Molybdenum diselenide (MoSe?2), a transition metal dichalcogenide (TMDC), has emerged as
a promising material in the field of photovoltaics due to its unique optoelectronic properties.
With a tunable bandgap, high absorption coefficient, and excellent charge carrier mobility,
MoSe2 is being explored for various roles within solar cell architectures, including as a light-
absorbing layer, charge transport layer, and for surface passivation. This document provides
detailed application notes on the use of MoSe2 in solar cells, summarizing key performance
data and offering comprehensive experimental protocols for its synthesis and device
integration.

Applications of MoSe2 in Solar Cells

MoSe2's versatility allows for its incorporation into a range of solar cell technologies, including
perovskite, Copper Indium Gallium Selenide (CIGS), and organic solar cells. Its primary
functions include:

o Absorber Layer: MoSe2's direct bandgap in its monolayer form is well-suited for absorbing
sunlight and generating electron-hole pairs.

o Electron Transport Layer (ETL): MoSe2 can facilitate the efficient collection of electrons from
the absorber layer and their transport to the electrode.
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e Hole Transport Layer (HTL): In certain device architectures, MoSe2 can be utilized to

effectively extract and transport holes.

« Interfacial Layer/Passivation: MoSe2 can be used to passivate defects at interfaces within

the solar cell, reducing charge recombination and improving overall device performance and

stability.

Data Presentation: Performance of MoSe2-Based
Solar Cells

The following tables summarize the quantitative performance data of solar cells incorporating

MoSe2 in various roles.

Table 1. MoSe2 as an Electron Transport Layer (ETL) in Perovskite Solar Cells

Device
Architectur
e

Voc (V)

Jsc
(mAlcm?)

FF (%)

PCE (%)

Reference

Glass/FTO/C-
TiO2/MoSe2/
CH3NH3PbI3
/Spiro-
OMeTAD/Au

1.02

11.27

70

7.97

[1]

Glass/FTO/C-
TiO2/SmMoS
e2 (5%)/...

1.02

13.02

78

9.46

[2]

Glass/FTO/C-
TiO2/SmMoS
e2 (10%)/...

1.03

13.93

82

10.24

[2]

ITO/Cu20/M
APDI3/TiO2
nanodiscs &
MoSe2/Al/Si
02

1.07

21.91

19.17

[3]
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Table 2: MoSe2 as an Interfacial Layer in CIGS Solar Cells

Device

. Jsc Referenc
Configura Voc (V) FF (%) PCE (%) Notes
. (mAicm?) e
tion
] Baseline
Without ;
or
MoSe2 0.681 35.75 82.88 20.19 , [4]
compariso
layer
n.
With
MoSe2 . .
Simulation
layer - - - 23.30 [4]
o results.
(Optimized
)
With
MoSe2 and Simulation
0.868 39.45 81.89 28.06 [4]
Graded results.
Bandgap
Improved
MoSe2 as
from
Back
- - - 24.57% 22.52% [5]
Surface )
. without
Field
BSF.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis and

deposition of MoSe2 for solar cell applications.

Protocol 1: Hydrothermal Synthesis of MoSe2

Nanosheets

This protocol describes a facile one-step hydrothermal method for synthesizing MoSe2 hollow

nanospheres composed of few-layered nanosheets.
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Materials:

Ammonium molybdate (NH4)2Mo0O4-2H20)

Selenium (Se) powder

Hydrazine hydrate (N2H4-H20)

Sodium hydroxide (NaOH) solution

Deionized (DI) water

Equipment:

Teflon-lined stainless steel autoclave

Magnetic stirrer

Centrifuge

Oven

Procedure:

» Dissolve 0.507 g of ammonium molybdate and 0.316 g of selenium powder in 60 mL of
deionized water in a beaker under constant stirring.[6]

e Add 10 mL of hydrazine hydrate to the mixture.[6]

e Adjust the pH of the mixture to 12 by adding NaOH solution.[6]

o Transfer the resulting solution into a Teflon-lined stainless steel autoclave.

o Seal the autoclave and heat it to 200°C for 48 hours.[6]

 After the reaction, allow the autoclave to cool down to room temperature naturally.

o Collect the black precipitate by centrifugation.
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» Wash the product with deionized water and ethanol several times to remove any unreacted
precursors and byproducts.

e Dry the final MoSe2 product in an oven at 60°C for 12 hours.

Protocol 2: Chemical Vapor Deposition (CVD) of
Monolayer MoSe2

This protocol details the atmospheric pressure chemical vapor deposition (APCVD) method for
growing monolayer MoSe2 on a SiO2/Si substrate.

Materials:

e Molybdenum trioxide (MoO3) powder (>99%)

e Selenium (Se) pellets (99.999%)

¢ Silicon wafer with a 300 nm SiO2 layer (Si/SiO2)
e Acetone

* Isopropyl alcohol (IPA)

e Deionized (DI) water

 Hydrofluoric acid (HF, 2%)

High-purity argon (Ar) and/or nitrogen (N2) gas
Equipment:

e Tube furnace with a quartz tube (e.g., 1-inch diameter)
e Alumina boats

» Mass flow controllers

Procedure:
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e Substrate Cleaning:

(¢]

Sonicate the Si/SiO2 substrates in acetone and isopropyl alcohol for 10 minutes each.[7]

[¢]

Rinse the substrates thoroughly with deionized water.[7]

[¢]

Briefly dip the substrates in a 2% HF solution to remove any native oxide.[7]

[e]

Dry the substrates with a stream of high-purity nitrogen or argon gas.[7]

e Precursor and Substrate Placement:

o Place a specific amount of MoO3 powder (e.g., ~20 mg) in an alumina boat.[8]

o Place the cleaned Si/SiO2 substrate face down on top of the MoO3 powder in the same
boat.[9]

o Place a separate alumina boat containing Se pellets (e.g., ~300 mg) upstream in the
furnace.[8]

o Growth Process:

[e]

Insert the boats into the quartz tube of the CVD furnace.

o Purge the tube with high-purity argon gas for at least 15-20 minutes to remove oxygen and
moisture.

o Heat the furnace to the desired growth temperature (e.g., 750°C) with a specific ramp rate
(e.g., 50°C/min).[9]

o Maintain the growth temperature for a set duration (e.g., 10-20 minutes).[9][10]

o During the growth, maintain a constant flow of argon gas. Some procedures may introduce
a small flow of hydrogen gas to promote monolayer growth.[10]

e Cooling and Sample Retrieval:
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o After the growth period, turn off the furnace and let it cool down naturally to room
temperature under a continuous argon flow.

o Once cooled, carefully remove the substrate with the grown MoSe2 film.

Protocol 3: Spin Coating of MoSe2 Quantum Dots (QDs)
for a Hole Transport Layer

This protocol outlines the deposition of MoSe2 QDs onto a substrate to form a hole transport

layer.
Materials:

e MoSe2 quantum dot solution (synthesized via methods like pulsed-laser ablation in liquid)
[11]

e Substrate (e.g., ITO-coated glass with a ZnO nanorod layer)[11]
Equipment:
e Spin coater
e Pipette
e Hotplate
Procedure:
e Substrate Preparation: Ensure the substrate is clean and ready for deposition.
e Spin Coating:
o Place the substrate on the chuck of the spin coater.

o Dispense a sufficient amount of the MoSe2 QD solution (e.g., 100 pL) onto the substrate.
[11]

o Initiate the spin coating process with a two-step program:
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= Step 1: 500 rpm for 15 seconds.[11]
» Step 2: 700 rpm for 15 seconds.[11]
e Annealing:
o Carefully transfer the coated substrate to a hotplate.

o Heat the substrate at 65°C in air for 15 minutes to evaporate the solvent and improve film

quality.[11]

Visualizations

The following diagrams, generated using Graphviz, illustrate key experimental workflows and
logical relationships in the application of MoSe2 in solar cells.

Preparation Growth Post-Growth

Clean SiO2/Si Substrate }—b{ Load MoO3 and Se Precursors }—b{ Purge with Ar }—> Heat to 750°C }—> Grow for 10-20 min }—b{ Cool to Room Temp }—>

Characterize Film

Click to download full resolution via product page

Figure 1: Experimental workflow for the Chemical Vapor Deposition (CVD) of MoSe2.
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Figure 2: Logical relationships of MoSeZ2's roles and their impact on solar cell performance.

Characterization Protocols

After synthesis and deposition, thorough characterization of the MoSe2 films and the final solar
cell devices is crucial.

MoSe2 Film Characterization:

» Raman Spectroscopy: To confirm the presence and quality of MoSe2 and determine the
number of layers.

o Photoluminescence (PL) Spectroscopy: To determine the bandgap and assess the optical
quality of the material.

o X-ray Photoelectron Spectroscopy (XPS): To analyze the elemental composition and
chemical states of Mo and Se.[9]
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e Atomic Force Microscopy (AFM): To determine the thickness and surface morphology of the
deposited films.

e Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To
visualize the surface morphology, crystal structure, and layer stacking of the MoSe2 material.

[9]
Solar Cell Device Characterization:

o Current Density-Voltage (J-V) Measurement: To determine the key performance parameters:
open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power
conversion efficiency (PCE).

o External Quantum Efficiency (EQE) Measurement: To evaluate the wavelength-dependent
efficiency of photon-to-electron conversion.

 Stability Testing: To assess the long-term performance of the solar cells under various stress
conditions such as continuous illumination, elevated temperature, and humidity, following
protocols like ISOS (International Summit on Organic Photovoltaic Stability).[12]

Conclusion

Molybdenum diselenide is a highly promising material for advancing solar cell technologies.
Its versatile roles as an absorber, charge transport layer, and passivation agent offer multiple
avenues for improving the efficiency and stability of various solar cell architectures. The
protocols and data presented in these application notes provide a solid foundation for
researchers and scientists to explore and optimize the use of MoSe2 in next-generation
photovoltaic devices. Further research into scalable and cost-effective synthesis and deposition
techniques will be critical for the commercial realization of MoSe2-based solar cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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